Cas no 898781-13-0 (1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one)
898781-13-0 structure
Product Name:1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
CAS No:898781-13-0
MF:C17H16F2O
MW:274.305151939392
CID:1948138
PubChem ID:24726527
Update Time:2025-04-21
1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
- 3',4'-DIFLUORO-3-(3,5-DIMETHYLPHENYL)PROPIOPHENONE
- AG-H-66110
- CTK5G5936
- KB-179056
- 1-(3,4-Difluorophenyl)-3-(3,5-dimethylphenyl)-1-propanone
- 898781-13-0
- AKOS016022333
- DTXSID20644920
- MFCD03843912
-
- MDL： MFCD03843912
- Inchi： 1S/C17H16F2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-15(18)16(19)10-14/h4-5,7-10H,3,6H2,1-2H3
- InChI Key： ABHFCKJFDWUDRH-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(CCC1C=C(C)C=C(C)C=1)=O)F
Computed Properties
- Exact Mass: 274.11700
- Monoisotopic Mass: 274.11692145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.39710
1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206669-2g |
3',4'-difluoro-3-(3,5-dimethylphenyl)propiophenone |
898781-13-0 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206669-5g |
3',4'-difluoro-3-(3,5-dimethylphenyl)propiophenone |
898781-13-0 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 206669-1g |
3',4'-difluoro-3-(3,5-dimethylphenyl)propiophenone |
898781-13-0 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| A2B Chem LLC | AH91772-1g |
3',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone |
898781-13-0 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91772-2g |
3',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone |
898781-13-0 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91772-5g |
3',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone |
898781-13-0 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1783026-1g |
3',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone |
898781-13-0 | 98% | 1g |
￥25245.00 | 2024-04-26 |
1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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